Cas no 1511567-98-8 (N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine)
N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- N4-butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine
- 4-N-butyl-4-N-ethyl-6-N,2-dimethylpyrimidine-4,6-diamine
- N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine
-
- Inchi: 1S/C12H22N4/c1-5-7-8-16(6-2)12-9-11(13-4)14-10(3)15-12/h9H,5-8H2,1-4H3,(H,13,14,15)
- InChI Key: HWLWLKXVAVOURR-UHFFFAOYSA-N
- SMILES: N(C1C=C(NC)N=C(C)N=1)(CC)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 186
- XLogP3: 3
- Topological Polar Surface Area: 41
N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N307021-100mg |
n4-butyl-n4-ethyl-n6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N307021-500mg |
n4-butyl-n4-ethyl-n6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 500mg |
$ 320.00 | 2022-06-03 | ||
| TRC | N307021-1g |
n4-butyl-n4-ethyl-n6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 1g |
$ 475.00 | 2022-06-03 | ||
| Life Chemicals | F1967-5004-0.25g |
N4-butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-5004-0.5g |
N4-butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-5004-1g |
N4-butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-5004-2.5g |
N4-butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-5004-5g |
N4-butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-5004-10g |
N4-butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine |
1511567-98-8 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine
N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine (CAS No. 1511567-98-8): An Overview of a Promising Compound in Chemical and Pharmaceutical Research
N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine (CAS No. 1511567-98-8) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and therapeutic potential.
The chemical structure of N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine is characterized by a pyrimidine ring substituted with butyl, ethyl, and dimethyl groups at specific positions. The presence of these substituents imparts unique properties to the molecule, making it an interesting candidate for further investigation. Recent studies have focused on elucidating the physicochemical properties and biological activities of this compound to explore its potential uses in drug development.
In terms of physicochemical properties, N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine exhibits good solubility in organic solvents and moderate solubility in water. This property is crucial for its application in pharmaceutical formulations, as it ensures that the compound can be effectively delivered to the target site. Additionally, the compound has been found to have a high stability under various conditions, which is beneficial for long-term storage and handling.
One of the key areas of research involving N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral entry or replication processes within host cells. These findings open up new possibilities for the development of antiviral drugs based on this compound.
In addition to its biological activities, the synthesis of N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving nucleophilic substitution and condensation reactions. The choice of synthetic method depends on factors such as cost-effectiveness and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound.
The pharmacokinetic properties of N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine have also been studied to assess its suitability for clinical use. Preclinical studies in animal models have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes and excreted via urine and feces. These pharmacokinetic characteristics suggest that N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine may be suitable for oral administration.
To further evaluate the safety and efficacy of N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine, clinical trials are currently underway. Early-phase clinical trials have focused on assessing the safety profile of this compound in healthy volunteers. Preliminary results indicate that N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are planned to evaluate its efficacy in treating specific conditions such as inflammatory diseases and viral infections.
The potential applications of N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing novel materials with unique properties. For example, it has been incorporated into polymer matrices to enhance their mechanical strength and thermal stability. Additionally, the compound's ability to form stable complexes with metal ions makes it a promising candidate for applications in catalysis and sensing technologies.
In conclusion, N4-butyl-n3-butyl-n3-methyl-n5,n5-dimethylnicotinamide (CAS No. 1511567–98–8), or more commonly known as N3--butyl-n3--methyl-n5,n5--dimethylnicotinamide, represents a significant advancement in chemical and pharmaceutical research due to its unique structure and diverse biological activities. Ongoing studies continue to uncover new applications for this compound across various fields. As research progresses, it is anticipated that N3--butyl-n3--methyl-n5,n5--dimethylnicotinamide will play a crucial role in developing innovative solutions for unmet medical needs.
1511567-98-8 (N4-Butyl-N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)